Cas no 17823-26-6 (2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one)

• Product Name: 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one
• CAS No: 17823-26-6
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• MDL: MFCD02379252
• CID: 1366153
• PubChem ID: 135429736
• Update Time: 2025-08-05

2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolone, 2-[(4-ethoxyphenyl)amino]-
• 2-(4-ethoxy-anilino)-thiazol-4-one
• 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one
• AKOS030240313
• SMR000517752
• HMS2834D23
• 17823-26-6
• 2-(4-ethoxyanilino)-1,3-thiazol-4-one
• AKOS002305014
• BBL041067
• STK202125
• AG-690/15443429
• (2Z)-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one
• CHEMBL1425354
• EN300-230539
• MLS001206975
• SR-01000321937
• 2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one
• AKOS000313329
• 2-[(Z)-4-Ethoxy-phenylimino]-thiazolidin-4-one
• SR-01000321937-1

• MDL： MFCD02379252
• Inchi： 1S/C11H12N2O2S/c1-2-15-9-5-3-8(4-6-9)12-11-13-10(14)7-16-11/h3-6H,2,7H2,1H3,(H,12,13,14)
• InChI Key： XOAGWHBBYSSMOR-UHFFFAOYSA-N
• SMILES： S1CC(N/C/1=N\C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 50.69

Additional information on 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one

Introduction to 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one (CAS No. 17823-26-6)

2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 17823-26-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidinone class, a structural motif known for its diverse biological activities. The presence of an imine group and an ethoxy-substituted phenyl ring contributes to its unique chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one consists of a five-membered thiazolidinone ring fused with an imine functionality, attached to a phenyl ring at the 4-position which is further substituted with an ethoxy group. This specific arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and potential interactions with biological targets. The compound’s solubility, stability, and metabolic profile are critical factors that determine its suitability for pharmaceutical applications.

In recent years, there has been a growing interest in thiazolidinone derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating various cellular processes, including inflammation, oxidative stress, and enzyme inhibition. The imine group in 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one serves as a key pharmacophore, facilitating interactions with biological macromolecules such as proteins and nucleic acids. This feature makes it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one is its reported activity in preclinical models. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes implicated in pathological conditions such as cancer and neurodegenerative diseases. For instance, preliminary research suggests that it may interfere with the activity of kinases and other signaling molecules involved in cell proliferation and survival. These findings align with the broader efforts in medicinal chemistry to identify small-molecule inhibitors that can modulate aberrant signaling pathways.

The ethoxy substituent on the phenyl ring is another critical feature that influences the biological behavior of 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one. Ethoxy groups are known to enhance lipophilicity while maintaining metabolic stability, which can improve drug absorption and distribution. Additionally, this substitution pattern can influence the compound’s ability to cross biological membranes, a crucial factor for oral bioavailability. The combination of these structural elements makes 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one a versatile candidate for further optimization.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one for potential therapeutic applications. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential drug-target interactions. These computational approaches complement experimental efforts by providing rapid insights into the molecular recognition processes. For example, virtual screening has helped identify derivatives of this compound that exhibit enhanced binding to specific protein targets.

The synthesis of 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the thiazolidinone core. The introduction of the imine group and ethoxy substitution typically involves functional group transformations such as oxidation or nucleophilic substitution reactions. Advances in synthetic methodologies have improved the efficiency and scalability of producing this compound for research purposes.

In conclusion, 2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one (CAS No. 17823-26-6) represents a significant area of interest in pharmaceutical research due to its unique structural features and reported biological activities. Its potential applications in treating various diseases underscore the importance of continued investigation into this class of compounds. As research progresses, further insights into its mechanism of action and pharmacological profile will be invaluable for developing novel therapeutic strategies.